Cas no 93893-56-2 (L-Threonine, N-formyl-)
L-Threonine, N-formyl- structure
Product Name:L-Threonine, N-formyl-
CAS No:93893-56-2
MF:C5H9NO4
MW:147.129261732101
CID:811808
PubChem ID:44148979
Update Time:2025-04-19
L-Threonine, N-formyl- Chemical and Physical Properties
Names and Identifiers
-
- L-Threonine, N-formyl-
- (2S,3R)-2-formamido-3-hydroxybutanoic acid
- N-formyl-L-threonine
- SCHEMBL18712598
- N-(Hydroxymethylidene)threonine
- 93893-56-2
- EINECS 299-646-6
- DTXSID80917288
- AKOS006357571
-
- Inchi: 1S/C5H9NO4/c1-3(8)4(5(9)10)6-2-7/h2-4,8H,1H3,(H,6,7)(H,9,10)/t3-,4+/m1/s1
- InChI Key: XPMTWLZSOSJMDJ-DMTCNVIQSA-N
- SMILES: O[C@H](C)[C@@H](C(=O)O)NC=O
Computed Properties
- Exact Mass: 147.053
- Monoisotopic Mass: 147.053
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 136
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 86.6A^2
- XLogP3: -1.1
Experimental Properties
- Density: 1.336
- Boiling Point: 452°Cat760mmHg
- Flash Point: 227.1°C
- Refractive Index: 1.493
L-Threonine, N-formyl- Related Literature
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
93893-56-2 (L-Threonine, N-formyl-) Related Products
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